Cas no 774143-07-6 (3,6,8-Quinolinetrisulfonicacid)

• Product Name: 3,6,8-Quinolinetrisulfonicacid
• CAS No: 774143-07-6
• MF: C₉H₇NO₉S₃
• MW: 369.348179101944
• CID: 552342
• PubChem ID: 13612406
• Update Time: 2025-04-19

3,6,8-Quinolinetrisulfonicacid Chemical and Physical Properties

Names and Identifiers

• 3,6,8-Quinolinetrisulfonicacid
• quinoline-3,6,8-trisulfonic acid
• 3,6,8-QUINOLINETRISULFONIC ACID
• DTXSID70545014
• 774143-07-6

• Inchi： 1S/C9H7NO9S3/c11-20(12,13)6-1-5-2-7(21(14,15)16)4-10-9(5)8(3-6)22(17,18)19/h1-4H,(H,11,12,13)(H,14,15,16)(H,17,18,19)
• InChI Key： NXKMVHIOXXFRPC-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC2=CC(=CN=C21)S(=O)(=O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 368.92829432g/mol
• Monoisotopic Mass: 368.92829432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 201Ų